Cas no 7342-86-1 (3-CHLORO-1-BENZOTHIOPHENE)

• Product Name: 3-CHLORO-1-BENZOTHIOPHENE
• CAS No: 7342-86-1
• MF: C₈H₅ClS
• MW: 168.643299818039
• MDL: MFCD08361765
• CID: 1011819
• PubChem ID: 96234
• Update Time: 2025-04-20

3-CHLORO-1-BENZOTHIOPHENE Chemical and Physical Properties

Names and Identifiers

• 3-CHLORO-1-BENZOTHIOPHENE
• 3-chlorobenzo[b]thiophene
• 3-Chlor-benzo[b]thiophen
• 3-Chlor-benzo< b> thiophen
• 3-chloro-benzo[b]thiophene
• 3-Chlorobenzo< b> thiophen
• 3-chlorobenzo< b> thiophene
• 3-Chlorobenzothiophene
• 3-Chloro-benzothiophene
• AC1Q3LH6
• AG-G-90458
• Benzo(b)thiophene, 3(?)-chloro-
• Benzo[b]thiophene, 3-chloro-
• NSC60757
• SureCN546825
• A909718
• 7342-86-1
• AKOS006291612
• SE587G4DK7
• UNII-SE587G4DK7
• InChI=1/C8H5ClS/c9-7-5-10-8-4-2-1-3-6(7)8/h1-5
• Benzo(b)thiophene, 3-chloro-
• 3-CHLOROBENZO(B)THIOPHENE
• BS-24385
• SCHEMBL546825
• AI3-18362
• NSC-60757
• EN300-243554
• NSC 60757
• DTXSID40223655
• CS-0204746
• G41827
• MFCD08361765
• DB-304485

• MDL： MFCD08361765
• Inchi： 1S/C8H5ClS/c9-7-5-10-8-4-2-1-3-6(7)8/h1-5H
• InChI Key： VURMGNDSRHGHQN-UHFFFAOYSA-N
• SMILES： ClC1=CSC2C=CC=CC=21

Computed Properties

• Exact Mass: 167.98015
• Monoisotopic Mass: 167.9800490g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 126
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 28.2Ų

Experimental Properties

• Boiling Point: 261.5°C at 760 mmHg
• PSA: 0

3-CHLORO-1-BENZOTHIOPHENE Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiophenes 1-benzothiophenes